Cas no 162651-10-7 (2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid)

• Product Name: 2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid
• CAS No: 162651-10-7
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• MDL: MFCD13176391
• CID: 110021
• PubChem ID: 22411062
• Update Time: 2025-05-19

2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-(cyclopropylamino)-4-methyl-
• 2-(Cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic acid
• AG-E-12503
• BB_SC-7615
• CTK0H0862
• FT-0684286
• MolPort-004-779-350
• STK943279
• 2-(cyclopropylamino)-4-methyl-5-thiazolecarboxylic acid
• 2-(cyclopropylamino)-4-methyl-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylicacid,2-(cyclopropylamino)-4-methyl-(9CI)
• DTXSID30625563
• AKOS005674017
• EN300-92997
• 162651-10-7
• 2-cyclopropylamino-4-methyl-thiazole-5-carboxylic acid
• CS-0217918
• 2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylicacid
• MFCD13176391
• Z227976920
• VS-11147
• SCHEMBL8553614
• 5-thiazolecarboxylic acid, 2-(cyclopropylamino)-4-methyl-
• G32561
• ALBB-016240
• BBL032303
• 2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD13176391
• Inchi： 1S/C8H10N2O2S/c1-4-6(7(11)12)13-8(9-4)10-5-2-3-5/h5H,2-3H2,1H3,(H,9,10)(H,11,12)
• InChI Key： MSFNCZKXXFXTHP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1NC1CC1

Computed Properties

• Exact Mass: 198.0464
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 62.22

2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid

Comprehensive Overview of 2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 162651-10-7)

2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 162651-10-7) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining a cyclopropylamino group and a carboxylic acid functionality, making it a valuable intermediate in synthetic chemistry. Its CAS number 162651-10-7 serves as a universal identifier for precise chemical referencing, ensuring accuracy in research and industrial applications.

The growing interest in thiazole derivatives stems from their bioactivity and versatility. Researchers frequently search for "thiazole-5-carboxylic acid applications" or "cyclopropylamino-thiazole synthesis" to explore its potential in drug discovery. Recent studies highlight its role as a building block for kinase inhibitors and antimicrobial agents, aligning with trends in personalized medicine and antibiotic resistance solutions. The compound’s methyl-thiazole core also attracts attention in materials science for designing organic semiconductors.

From a synthetic perspective, 2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid is synthesized via cyclization reactions involving cyclopropylamine and methyl-thiazole precursors. Its carboxylic acid group allows further derivatization, enabling the creation of esters, amides, or metal complexes. This adaptability answers common queries like "how to modify thiazole-5-carboxylic acid" or "functionalization of CAS 162651-10-7," often searched by organic chemists.

In pharmaceutical contexts, this compound’s bioisosteric properties (replacing aromatic rings with thiazole moieties) are leveraged to enhance drug bioavailability. Discussions on "thiazole in drug design 2024" or "small molecule therapeutics with CAS 162651-10-7" reflect its relevance in modern medicinal chemistry. Notably, its low toxicity profile and metabolic stability make it a candidate for preclinical studies.

Environmental and regulatory aspects are equally critical. While not classified as hazardous, proper handling of 2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid requires standard lab precautions. Searches for "CAS 162651-10-7 safety data" or "thiazole derivatives biodegradability" indicate user concerns about sustainable chemistry practices. Manufacturers emphasize green synthesis routes to align with EPA guidelines and REACH compliance.

Market-wise, the demand for high-purity CAS 162651-10-7 is rising, driven by R&D investments in biotech and specialty chemicals. Analytical techniques like HPLC and NMR ensure quality control, addressing queries such as "how to analyze thiazole-carboxylic acid purity." Suppliers often provide custom synthesis services to meet diverse project needs.

In summary, 2-(cyclopropylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 162651-10-7) exemplifies innovation at the intersection of chemistry and life sciences. Its structural features and multifunctional applications continue to inspire research, answering pressing questions in drug development, material engineering, and sustainable chemistry.